2,17-Dimethyl-5,16-diazatetracyclo[9.8.0.02,8.012,17]nonadec-7-ene-6,15-dione

• CAS No.: 5044-10-0
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 2,17-dimethyl-5,16-diazatetracyclo[9.8.0.02,8.012,17]nonadec-7-ene-6,15-dione
• InChI: InChI=1S/C19H28N2O2/c1-18-9-10-20-17(23)11-12(18)3-4-13-14(18)7-8-19(2)15(13)5-6-16(22)21-19/h11,13-15H,3-10H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: DAFOSAUSDZCZOE-UHFFFAOYSA-N
• Canonical SMILES: CC12CCNC(=O)C=C1CCC3C2CCC4(C3CCC(=O)N4)C

Description

2,17-Dimethyl-5,16-diazatetracyclo[98002,8012,17]nonadec-7-ene-6,15-dione is a complex organic compound characterized by its unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,17-Dimethyl-5,16-diazatetracyclo[9.8.0.02,8.012,17]nonadec-7-ene-6,15-dione typically involves multi-step organic reactions. The process begins with the preparation of the core tetracyclic structure, followed by the introduction of the dimethyl and diaza groups. Specific reaction conditions, such as temperature, pressure, and catalysts, are carefully controlled to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for large-scale operations, ensuring high yield and purity of the final product. Advanced techniques such as continuous flow reactors and automated synthesis systems may be employed to enhance efficiency and consistency.

Chemical Reactions Analysis

Types of Reactions

2,17-Dimethyl-5,16-diazatetracyclo[9.8.0.02,8.012,17]nonadec-7-ene-6,15-dione undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Nucleophiles: Halogens, amines

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2,17-Dimethyl-5,16-diazatetracyclo[9.8.0.02,8.012,17]nonadec-7-ene-6,15-dione has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2,17-Dimethyl-5,16-diazatetracyclo[9.8.0.02,8.012,17]nonadec-7-ene-6,15-dione involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2,17-Dimethyl-16-(6-methylheptan-2-yl)-5,11-diazatetracyclo[10.7.0.02,8.013,17]nonadec-7-ene-6,10-dione
• N-(5-{7,12-dimethyl-1,7-diazatetracyclo[7.6.1.0^{5,16}.0{10,15}]hexadeca-3,9(16),10(15),11,13-pentaen-3-yl}-1,3-thiazol-2-yl)acetamide

Uniqueness

2,17-Dimethyl-5,16-diazatetracyclo[98002,8012,17]nonadec-7-ene-6,15-dione is unique due to its specific tetracyclic structure and the presence of both dimethyl and diaza groups